Cas no 1273657-89-8 (4-(azetidin-2-yl)-2-chlorophenol)

• Product Name: 4-(azetidin-2-yl)-2-chlorophenol
• CAS No: 1273657-89-8
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• CID: 6018369
• PubChem ID: 55295730
• Update Time: 2025-07-16

4-(azetidin-2-yl)-2-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(azetidin-2-yl)-2-chlorophenol
• 1273657-89-8
• EN300-1984139
• AKOS006370535

• Inchi： 1S/C9H10ClNO/c10-7-5-6(1-2-9(7)12)8-3-4-11-8/h1-2,5,8,11-12H,3-4H2
• InChI Key： YPJPSAATXBDPSV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1CCN1)O

Computed Properties

• Exact Mass: 183.0450916g/mol
• Monoisotopic Mass: 183.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines

Additional information on 4-(azetidin-2-yl)-2-chlorophenol

Recent Advances in the Study of 4-(azetidin-2-yl)-2-chlorophenol (CAS: 1273657-89-8)

The compound 4-(azetidin-2-yl)-2-chlorophenol (CAS: 1273657-89-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the unique structural features of 4-(azetidin-2-yl)-2-chlorophenol, which combines an azetidine ring with a chlorophenol moiety. This combination is believed to contribute to its bioactivity, particularly in targeting specific enzymes or receptors involved in disease pathways. Researchers have synthesized and characterized this compound using advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its purity and structural integrity.

In vitro and in vivo studies have demonstrated that 4-(azetidin-2-yl)-2-chlorophenol exhibits promising pharmacological properties. For instance, it has shown inhibitory effects on certain kinases and proteases, which are critical targets in cancer and inflammatory diseases. Additionally, its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), has been evaluated to assess its suitability as a drug candidate.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways, such as the NF-κB pathway, which plays a central role in inflammation and immune responses. This suggests potential applications in treating conditions like rheumatoid arthritis and other autoimmune disorders. Furthermore, its low cytotoxicity in normal cells enhances its appeal as a therapeutic agent.

Despite these promising results, challenges remain in optimizing the compound's efficacy and safety profile. Current research efforts are focused on structural modifications to improve its bioavailability and reduce potential side effects. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the development of derivatives based on 4-(azetidin-2-yl)-2-chlorophenol.

In conclusion, 4-(azetidin-2-yl)-2-chlorophenol (CAS: 1273657-89-8) represents a promising scaffold for drug discovery. Its unique chemical structure and bioactivity profile make it a valuable candidate for further investigation. Future research should focus on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its therapeutic potential in preclinical and clinical settings.